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Compound of Interest

Compound Name: 3-Chloro-1,1-dimethylcyclohexane

CAS No.: 35188-27-3

Cat. No.: B14680278

Get Quote

This guide serves as a comprehensive technical resource for researchers, scientists, and

professionals in drug development on the chemical compound 3-Chloro-1,1-
dimethylcyclohexane. It details the compound's identification, structural properties, a robust

synthesis protocol, safety considerations, and its relevance in synthetic chemistry.

Compound Identification and Core Properties
3-Chloro-1,1-dimethylcyclohexane is a halogenated cyclic alkane. Its structure is

characterized by a cyclohexane ring with two methyl groups geminally substituted at the C1

position and a chlorine atom at the C3 position. This substitution pattern leads to interesting

stereochemical considerations and makes it a useful building block in organic synthesis.

The definitive identifier for this compound is its CAS Number: 35188-27-3.[1][2] This number is

crucial for unambiguous identification in chemical databases, regulatory submissions, and

procurement.
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The IUPAC name, 3-Chloro-1,1-dimethylcyclohexane, is determined by prioritizing the

numbering of ring carbons to give the substituents the lowest possible locants. In this case,

numbering begins at the carbon bearing the two methyl groups, as '1,1,3' constitutes a lower

set of locants than the alternative '1,3,3'. Halogen and alkyl groups are considered of equal

rank in this determination.

Key Chemical Identifiers
A summary of the core identifiers and computed physicochemical properties for 3-Chloro-1,1-
dimethylcyclohexane is presented below. Note that experimental values for some properties

are not readily available in the literature; therefore, high-quality computed values are provided.

Identifier/Property Value Source

CAS Number 35188-27-3 [1][2]

Molecular Formula C₈H₁₅Cl [1]

Molecular Weight 146.66 g/mol [1][2]

IUPAC Name
3-chloro-1,1-

dimethylcyclohexane
[2]

Synonyms
1-Chloro-3,3-

dimethylcyclohexane
[1][2]

Canonical SMILES CC1(CCCC(C1)Cl)C [2]

InChIKey
QEOXRBGGWGLWLW-

UHFFFAOYSA-N
[2]

XLogP3-AA (Computed) 3.5 [2]

Topological Polar Surface Area

(Computed)
0 Å² [1]

Complexity (Computed) 96.7 [1]
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A reliable and scalable synthesis of 3-Chloro-1,1-dimethylcyclohexane can be achieved via

the chlorination of its corresponding alcohol, 3,3-dimethylcyclohexanol (CAS: 767-12-4). The

conversion of a secondary alcohol to an alkyl chloride is a cornerstone reaction in organic

synthesis. Treatment with concentrated hydrochloric acid is a direct and effective method.

The reaction proceeds through a substitution nucleophilic unimolecular (SN1) mechanism. This

pathway is favored due to the stability of the secondary carbocation intermediate formed upon

protonation of the hydroxyl group and subsequent loss of water.

3,3-Dimethylcyclohexanol

Protonated Alcohol
(Oxonium Ion)

Step 1: Protonation

HCl

Secondary Carbocation
Intermediate

Step 2: Loss of H₂O
(Rate-Determining)

H₂O

3-Chloro-1,1-dimethylcyclohexane

Step 3: Nucleophilic Attack

Cl⁻

Click to download full resolution via product page

Caption: SN1 reaction mechanism for the synthesis of the target compound.

Causality of Mechanistic Choice:

Protonation (Step 1): The hydroxyl group (-OH) is a poor leaving group. By protonating it with

a strong acid like HCl, it is converted into a good leaving group, water (H₂O).

Carbocation Formation (Step 2): The departure of water is the rate-determining step and

results in the formation of a secondary carbocation. The stability of this intermediate is

crucial for the SN1 pathway to be viable.

Nucleophilic Attack (Step 3): The chloride ion (Cl⁻), now a competent nucleophile, rapidly

attacks the electrophilic carbocation to form the final product.
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Experimental Protocol: Synthesis
This section provides a detailed, self-validating protocol for the laboratory-scale synthesis of 3-
Chloro-1,1-dimethylcyclohexane.

Materials and Reagents:

3,3-Dimethylcyclohexanol

Concentrated Hydrochloric Acid (~37%)

Anhydrous Calcium Chloride (CaCl₂) or Magnesium Sulfate (MgSO₄)

Diethyl Ether

Saturated Sodium Bicarbonate Solution

Deionized Water

Separatory Funnel, Round-bottom Flask, Reflux Condenser

Rotary Evaporator

Procedure:

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, add 12.8

g (0.1 mol) of 3,3-dimethylcyclohexanol.

Acid Addition: Place the flask in an ice-water bath to control the initial exothermic reaction.

Slowly add 50 mL of concentrated hydrochloric acid to the stirred alcohol.

Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 1 hour. A

second organic layer should become apparent. This step allows the reaction to proceed to

completion.

Work-up & Extraction: Transfer the reaction mixture to a 250 mL separatory funnel. Add 50

mL of diethyl ether to the funnel to dissolve the organic product. Shake vigorously, venting

frequently to release pressure.
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Phase Separation: Allow the layers to separate. Drain and discard the lower aqueous layer.

Neutralization: Wash the organic layer sequentially with 50 mL of deionized water, followed

by 50 mL of saturated sodium bicarbonate solution (to neutralize any remaining acid), and

finally with another 50 mL of deionized water. The bicarbonate wash is critical to prevent

acid-catalyzed side reactions during distillation.

Drying: Drain the ether layer into an Erlenmeyer flask and dry over anhydrous calcium

chloride or magnesium sulfate for 15-20 minutes.

Solvent Removal: Decant or filter the dried solution into a pre-weighed round-bottom flask.

Remove the diethyl ether using a rotary evaporator.

Purification & Validation: The crude product can be purified by fractional distillation under

reduced pressure. The identity and purity of the collected fractions should be confirmed by

Gas Chromatography-Mass Spectrometry (GC-MS) and NMR spectroscopy.
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1. Reactants
(3,3-Dimethylcyclohexanol + Conc. HCl)

2. Reaction
(Stir at RT, 1h)

3. Extraction
(Diethyl Ether)

4. Neutralization Wash
(Sat. NaHCO₃)

5. Drying
(Anhydrous MgSO₄)

6. Solvent Removal
(Rotary Evaporator)

7. Purification
(Fractional Distillation)

8. Analysis
(GC-MS, NMR)

Pure Product
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Caption: Experimental workflow for the synthesis and purification of the title compound.
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Structural and Conformational Analysis
The 1,1-dimethyl substitution pattern significantly influences the conformational equilibrium of

the cyclohexane ring. Due to steric hindrance, large substituents on a cyclohexane ring

preferentially occupy the equatorial position to minimize 1,3-diaxial interactions.[3][4]

In 3-Chloro-1,1-dimethylcyclohexane, the two chair conformers are not energetically

equivalent. The chlorine atom is sterically less demanding than a methyl group. The most

stable conformation will be the one where the chlorine atom occupies the equatorial position,

minimizing steric strain. Both chair conformers will have one axial and one equatorial methyl

group at the C1 position, making their relative contribution to the overall steric strain equal in

both conformations.[5]

Applications and Relevance
While specific, high-volume applications for 3-Chloro-1,1-dimethylcyclohexane are not widely

documented, its structural motif is of interest in medicinal chemistry and materials science.

Substituted cyclohexanes are prevalent scaffolds in drug design due to their conformational

properties which can influence binding to biological targets.[6]

Furthermore, related 3,3-dimethylcyclohexane derivatives have been patented for use as

fragrance compounds, suggesting that this chemical class can be utilized in the formulation of

perfumes and other scented products.[7] The chloro-substituent serves as a versatile synthetic

handle, allowing for further functionalization to create a library of novel compounds for

screening in drug discovery or for the development of new materials.

Safety and Handling
A specific Safety Data Sheet (SDS) for 3-Chloro-1,1-dimethylcyclohexane is not readily

available. Therefore, a conservative approach to handling is required, based on the known

hazards of similar compounds such as 1,1-dimethylcyclohexane (CAS: 590-66-9).[8][9]

Physical Hazards: Assumed to be a flammable liquid and vapor. Keep away from heat,

sparks, open flames, and hot surfaces.[8][9] All equipment should be properly grounded to

prevent static discharge.[8][9]
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Health Hazards: May be harmful if swallowed. Expected to cause skin and eye irritation.[10]

[11] Avoid breathing vapors.

Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and

a lab coat. All handling should be performed in a well-ventilated fume hood.

Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container.[9][10]

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations.

This information is provided for guidance and is not a substitute for a formal risk assessment

which should be conducted before any experimental work is undertaken.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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